Cas no 2229398-43-8 (tert-butyl N-{2-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate)

• Product Name: tert-butyl N-{2-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate
• CAS No: 2229398-43-8
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 6282074
• PubChem ID: 165654242
• Update Time: 2025-06-11

tert-butyl N-{2-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate
• EN300-1874877
• 2229398-43-8
• tert-butyl N-{2-[(3-hydroxypiperidin-3-yl)methyl]phenyl}carbamate

• Inchi： 1S/C17H26N2O3/c1-16(2,3)22-15(20)19-14-8-5-4-7-13(14)11-17(21)9-6-10-18-12-17/h4-5,7-8,18,21H,6,9-12H2,1-3H3,(H,19,20)
• InChI Key： HCXMPMQCELOQTJ-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC=CC=2NC(=O)OC(C)(C)C)CNCCC1

Computed Properties

• Exact Mass: 306.19434270g/mol
• Monoisotopic Mass: 306.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.6Ų

Additional information on tert-butyl N-{2-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate

Introduction to Tert-butyl N-{2-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate (CAS No. 2229398-43-8)

Tert-butyl N-{2-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate, identified by its Chemical Abstracts Service number CAS No. 2229398-43-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of carbamates, which are widely recognized for their versatility in medicinal applications due to their ability to act as intermediates in the synthesis of various bioactive molecules. The structural features of this compound, particularly the presence of a tert-butyl group and a hydroxypiperidine moiety, contribute to its unique chemical properties and potential biological activities.

The tert-butyl group (C(CH₃)₃) is a well-known substituent in organic chemistry, often employed to enhance the lipophilicity and metabolic stability of molecules. In the context of pharmaceuticals, such groups can improve solubility and bioavailability, making them valuable in drug design. The hydroxypiperidine moiety, on the other hand, is a key structural feature that can influence the compound's interactions with biological targets. Piperidine derivatives are frequently found in active pharmaceutical ingredients (APIs) due to their ability to modulate enzyme activity and receptor binding.

Recent advancements in medicinal chemistry have highlighted the importance of carbamate-based compounds in the development of novel therapeutics. Carbamates are known for their ability to act as transition-state analogs, which can be particularly useful in designing inhibitors for enzymes. The specific arrangement of atoms in Tert-butyl N-{2-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate may confer unique inhibitory properties, making it a promising candidate for further investigation.

In the realm of drug discovery, the synthesis and characterization of such compounds require meticulous attention to detail. The presence of both a tert-butyl group and a hydroxypiperidine moiety necessitates careful optimization of reaction conditions to ensure high yield and purity. Modern synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have enabled the efficient preparation of complex molecules like this one.

One of the most compelling aspects of Tert-butyl N-{2-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate is its potential application in addressing unmet medical needs. The structural motifs present in this compound suggest that it may exhibit properties such as receptor selectivity and reduced toxicity, which are critical factors in drug development. Furthermore, its carbamate core can be modified to explore different biological activities, making it a versatile scaffold for medicinal chemists.

Current research in pharmacology has demonstrated that modifications to the piperidine ring can significantly alter the pharmacokinetic and pharmacodynamic profiles of drugs. The hydroxypiperidine moiety in this compound may play a crucial role in modulating its interaction with biological targets, potentially leading to novel therapeutic effects. For instance, studies have shown that piperidine derivatives can interact with enzymes involved in neurotransmitter metabolism, making them relevant for treating neurological disorders.

The synthesis of Tert-butyl N-{2-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate involves multiple steps, each requiring precise control over reaction conditions. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming the structure and purity of the final product. These tools provide invaluable insights into the molecular architecture and conformational dynamics of the compound.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between Tert-butyl N-{2-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate and its potential biological targets. These studies can predict binding affinities and identify key residues involved in receptor interactions, guiding rational drug design efforts. Additionally, computational methods can help optimize synthetic routes by predicting reaction outcomes and minimizing unwanted side products.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents. Compounds like Tert-butyl N-{2-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate represent promising leads that could lead to breakthrough treatments for various diseases. As our understanding of molecular interactions grows, so does our ability to design compounds with enhanced efficacy and safety profiles.

In conclusion,Tert-butyl N-{2-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate (CAS No. 2229398-43-8) is a structurally interesting compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery efforts. With ongoing advancements in synthetic chemistry and computational biology,this compound holds promise for addressing critical unmet medical needs.